crambescidin 816
crambescidin 816
Brand Name:
Vulcanchem
CAS No.:
135257-45-3
VCID:
VC0237207
InChI:
InChI=1S/C45H80N6O7/c1-3-38-22-16-17-26-43(58-38)33-36-24-28-45(55)40(44(27-19-21-35(2)57-44)49-42(48-43)51(36)45)41(54)56-32-18-14-12-10-8-6-4-5-7-9-11-13-15-23-39(53)50(31-20-29-46)34-37(52)25-30-47/h16,22,35-38,40,52,55H,3-15,17-21,23-34,46-47H2,1-2H3,(H,48,49)
SMILES:
CCC1C=CCCC2(O1)CC3CCC4(N3C(=NC5(C4C(=O)OCCCCCCCCCCCCCCCC(=O)N(CCCN)CC(CCN)O)CCCC(O5)C)N2)O
Molecular Formula:
C45H80N6O7
Molecular Weight:
817.2 g/mol
crambescidin 816
CAS No.: 135257-45-3
Main Products
VCID: VC0237207
Molecular Formula: C45H80N6O7
Molecular Weight: 817.2 g/mol
| CAS No. | 135257-45-3 |
|---|---|
| Product Name | crambescidin 816 |
| Molecular Formula | C45H80N6O7 |
| Molecular Weight | 817.2 g/mol |
| Standard InChI | InChI=1S/C45H80N6O7/c1-3-38-22-16-17-26-43(58-38)33-36-24-28-45(55)40(44(27-19-21-35(2)57-44)49-42(48-43)51(36)45)41(54)56-32-18-14-12-10-8-6-4-5-7-9-11-13-15-23-39(53)50(31-20-29-46)34-37(52)25-30-47/h16,22,35-38,40,52,55H,3-15,17-21,23-34,46-47H2,1-2H3,(H,48,49) |
| Standard InChIKey | DFDTZECTHJFPHE-UHFFFAOYSA-N |
| SMILES | CCC1C=CCCC2(O1)CC3CCC4(N3C(=NC5(C4C(=O)OCCCCCCCCCCCCCCCC(=O)N(CCCN)CC(CCN)O)CCCC(O5)C)N2)O |
| Canonical SMILES | CCC1C=CCCC2(O1)CC3CCC4(N3C(=NC5(C4C(=O)OCCCCCCCCCCCCCCCC(=O)N(CCCN)CC(CCN)O)CCCC(O5)C)N2)O |
| Synonyms | crambescidin 816 |
| PubChem Compound | 164382 |
| Last Modified | Nov 11 2021 |
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